Cas no 1387445-54-6 (3-(aminomethyl)pentane hydrochloride)

• Product Name: 3-(aminomethyl)pentane hydrochloride
• CAS No: 1387445-54-6
• MF: C₆H₁₆ClN
• MW: 137.650940895081
• MDL: MFCD22382012
• CID: 4593081
• PubChem ID: 86276530
• Update Time: 2025-08-03

3-(aminomethyl)pentane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-ETHYLBUTYLAMINE HYDROCHLORIDE
• 2-Ethyl-butylamine hydrochloride
• 2-Ethyl-butylamine x HCl
• 2-Ethyl-butylamine HCl
• 2-ethylbutan-1-amine;hydrochloride
• 3-(aminomethyl)pentane hydrochloride

• MDL： MFCD22382012
• Inchi： 1S/C6H15N.ClH/c1-3-6(4-2)5-7;/h6H,3-5,7H2,1-2H3;1H
• InChI Key： BRACJAQBWJXEIV-UHFFFAOYSA-N
• SMILES： Cl.NCC(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 31.2
• Topological Polar Surface Area: 26

3-(aminomethyl)pentane hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-(aminomethyl)pentane hydrochloride

Comprehensive Overview of 3-(aminomethyl)pentane hydrochloride (CAS No. 1387445-54-6): Properties, Applications, and Industry Insights

3-(aminomethyl)pentane hydrochloride (CAS No. 1387445-54-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This hydrochloride salt derivative of 3-(aminomethyl)pentane offers enhanced solubility and stability, making it valuable for synthetic applications. Researchers frequently search for "3-(aminomethyl)pentane hydrochloride synthesis" or "CAS 1387445-54-6 solubility data," reflecting its relevance in drug discovery and material science.

The compound's molecular structure features a primary amine group (-NH₂) attached to a pentane backbone, modified with a hydrochloride counterion. This configuration enables its use as a building block in peptidomimetics and small-molecule APIs. Recent publications highlight its role in developing neurological therapeutics, aligning with trending searches like "amine-based pharmaceutical intermediates 2024." Its high purity grade (often >98%) ensures reproducibility in sensitive reactions.

From an industrial perspective, 3-(aminomethyl)pentane hydrochloride addresses growing demands for chiral amine derivatives in asymmetric catalysis. Manufacturers optimize storage conditions (typically 2-8°C under inert gas) to preserve its hygroscopic nature, a key concern for buyers querying "CAS 1387445-54-6 storage guidelines." Analytical techniques like HPLC and NMR confirm its identity, with characteristic peaks at δ 2.8-3.2 ppm (CH₂-NH₃⁺) in ¹H spectra.

Environmental and regulatory aspects of 1387445-54-6 comply with REACH and FDA GMP standards when used in controlled processes. The compound's low ecotoxicity profile (as per OECD 301 tests) supports sustainable chemistry initiatives, resonating with queries like "green chemistry amine derivatives." Patent analysis reveals increasing applications in bioconjugation techniques, particularly for antibody-drug conjugates (ADCs) – a hot topic in oncology research.

Supply chain dynamics for 3-(aminomethyl)pentane hydrochloride reflect regional specialization, with cGMP-certified producers in North America and Europe dominating pharmaceutical-grade supply. Cost drivers include raw material availability (notably pentane-1,5-diamine) and purification technology investments. Quality documentation typically includes COA, MSDS, and stability studies, addressing procurement officers' searches for "CAS 1387445-54-6 supplier audit checklist."

Emerging research explores the compound's potential in polymeric materials, particularly as a crosslinking agent for temperature-responsive hydrogels. This aligns with nanotechnology trends and searches for "smart material precursors 2024." Comparative studies with analogous compounds (e.g., 4-(aminomethyl)hexane hydrochloride) help researchers select optimal molecular scaffolds for specific applications.

Handling protocols emphasize engineering controls (fume hoods) and PPE (nitrile gloves, goggles) despite its moderate hazard classification. The powder form (white to off-white) facilitates precise dosing in laboratory settings, though users often inquire about "3-(aminomethyl)pentane hydrochloride solution preparation" for high-throughput screening.

Future developments may focus on continuous flow synthesis methods to improve yield and reduce waste – a response to "process intensification amine synthesis" search trends. Academic and industrial collaborations are advancing enantioselective production methods, potentially unlocking new applications in chiral auxiliaries and asymmetric synthesis catalysts.